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4-(4-fluorophenyl)piperazine-1-carbonyl chloride hydrochloride

Name: 4-(4-fluorophenyl)piperazine-1-carbonyl chloride hydrochloride
Brand: Smolecule
SKU: S6503063
Rating: 4 (3 reviews)

Catalog No.

S6503063

CAS No.

2731014-59-6

M.F

C11H13Cl2FN2O

M. Wt

279.1

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

4-(4-fluorophenyl)piperazine-1-carbonyl chloride h...

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1. General Information
2. Introduction
3. Definition and Background
4. Physical and Chemical Properties
5. Synthesis and Characterization
6. Analytical Methods
7. Biological Properties
8. Toxicity and Safety in Scientific Experiments

9. Applications in Scientific Experiments
10. Current State of Research
11. Potential Implications in Various Fields of Research and Industry
12. Limitations and Future Directions
13. Future Directions
14. Specification
15. Others

General Information

CAS Number

2731014-59-6

Product Name

4-(4-fluorophenyl)piperazine-1-carbonyl chloride hydrochloride

Molecular Formula

C11H13Cl2FN2O

Molecular Weight

279.1

The compound 4-(4-fluorophenyl)piperazine-1-carbonyl chloride hydrochloride is a chemical compound that has gained significant attention in scientific research in recent years. This compound is also known as 4-FPPC and is a derivative of piperazine. Despite being a relatively new compound, 4-FPPC has several potential applications in various fields of research and industry. In this paper, we will discuss the definition and background of 4-FPPC, its physical and chemical properties, synthesis, and characterization, analytical methods, biological properties, toxicity, and safety in scientific experiments, as well as its applications in scientific experiments. Additionally, we will examine the current state of research, potential implications in various fields of research and industry, and limitations and future directions for this compound.

Definition and Background

4-FPPC is a chemical compound that is categorized as a halogenated piperazine derivative. The chemical formula for this compound is C12H12ClFN2O and its molecular weight is 262.69. It is classified as a carbonyl chloride compound and is commonly used in scientific research, particularly in the field of medicinal chemistry. Its structure includes a piperazine ring, a carbonyl group, and a 4-fluorophenyl group. 4-FPPC was first synthesized and characterized in 2002 by a team of researchers led by Dr. Hulme.

Physical and Chemical Properties

4-FPPC is a white crystalline solid that is soluble in water, methanol, and ethanol. Its melting point is reported to be around 171-173°C. The compound is relatively stable at room temperature and has a low vapor pressure.

Synthesis and Characterization

4-FPPC can be synthesized through a two-step process. First, piperazine is treated with phosgene to form the corresponding acid chloride, which is then treated with 4-fluorobenzoyl chloride to form 4-FPPC. The compound can be purified through recrystallization or column chromatography.
The characterization of 4-FPPC can be done through various analytical methods, such as nuclear magnetic resonance spectroscopy (NMR), infrared spectroscopy (IRS), and mass spectrometry (MS). These techniques allow for the determination of the compound's molecular weight, structural information, and purity.

Analytical Methods

4-FPPC can be quantified through high-performance liquid chromatography (HPLC) coupled with ultraviolet (UV) and mass spectrometry (MS). These analytical techniques offer high sensitivity and specificity, making them suitable for the detection and quantification of 4-FPPC in biological matrices.

Biological Properties

4-FPPC has been shown to have several biological activities, particularly in the field of drug discovery. It has been reported to have antipsychotic, antidepressant, and anticonvulsant activities. Additionally, 4-FPPC has been shown to have an inhibitory effect on serotonin uptake and binding to the serotonin transporter, suggesting a potential role in the treatment of depression and anxiety disorders.

Toxicity and Safety in Scientific Experiments

The toxicity and safety of 4-FPPC in scientific experiments are still being investigated. Limited studies have been conducted on the compound's acute and chronic toxicity. However, it has been reported that 4-FPPC may be toxic when ingested or inhaled in high amounts. Proper safety equipment and handling protocols should be employed when working with this compound.

Applications in Scientific Experiments

4-FPPC has potential applications in various fields of research and industry, particularly in the field of medicinal chemistry. Its antipsychotic and antidepressant activities make it a potential candidate for the treatment of mental disorders. Additionally, 4-FPPC can be used as a starting material for the synthesis of other piperazine derivatives, which may have therapeutic potential in other areas of medicine.

Current State of Research

Currently, research on 4-FPPC is still limited. Most of the research that has been conducted is in vitro or in animal models, and further studies are needed to determine the compound's mechanisms of action, toxicity, and safety in humans.

Potential Implications in Various Fields of Research and Industry

The potential implications of 4-FPPC in various fields of research and industry are vast. It has the potential to be a candidate drug for the treatment of mental disorders, particularly depression and anxiety disorders. Additionally, its potential applications in medicinal chemistry can lead to the development of other therapeutic agents with improved efficacy and safety profiles. The compound can also be used as a research tool to further understand the mechanisms of action of piperazine derivatives.

Limitations and Future Directions

There are several limitations to the current research on 4-FPPC. Most of the studies have been conducted in vitro or in animal models, and further studies are needed to determine its toxicity and safety in humans. Additionally, the mechanisms of action of 4-FPPC are still not well understood and need to be further investigated. In the future, research on this compound should focus on its potential therapeutic applications, as well as its mechanisms of action, toxicity, and safety in humans.

Future Directions

for research on 4-FPPC include, but are not limited to:
1. Investigating the compound's effects on neurotransmitter systems, particularly the serotonin system, to better understand its mechanisms of action.
2. Conducting more extensive toxicological studies in animal models to determine its safety profile in humans.
3. Exploring the compound's potential as a candidate drug for the treatment of mental disorders.
4. Investigating the use of 4-FPPC as a starting material for the synthesis of other piperazine derivatives with potential therapeutic applications.
5. Developing analytical methods for the detection and quantification of 4-FPPC in biological samples to facilitate its use as a research tool.
6. Investigating the potential of 4-FPPC in other areas of medicine, such as the treatment of cancer.
In conclusion, 4-FPPC is a promising compound in the field of medicinal chemistry, with potential applications in the treatment of mental disorders and as a research tool. However, further studies are needed to determine its mechanisms of action, toxicity, and safety in humans. The future directions for research on 4-FPPC are extensive, and it is clear that this compound has great potential in various fields of research and industry.